Cas no 77476-12-1 ( )

• Product Name: &nbsp
• CAS No: 77476-12-1
• MF: C₁₇H₁₆Cl₂N₄
• MW: 347.24174118042
• CID: 983507
• PubChem ID: 54604561
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1-[(E)-(10-chloroanthracen-9-yl)methylideneamino]-2-methylguanidine,hydrochloride
• NSC309414
• NSC-309414
• 77476-12-1
• DTXSID00713860
• (2E)-2-[(10-Chloroanthracen-9-yl)methylidene]-N'-methylhydrazine-1-carboximidamide--hydrogen chloride (1/1)
•  

• Inchi： 1S/C17H15ClN4.ClH/c1-20-17(19)22-21-10-15-11-6-2-4-8-13(11)16(18)14-9-5-3-7-12(14)15;/h2-10H,1H3,(H3,19,20,22);1H/b21-10+;
• InChI Key： PWVMCRMOFHQTRQ-FYEZMLSJSA-N
• SMILES： ClC1C2C=CC=CC=2C(/C=N/N/C(=N/C)/N)=C2C=CC=CC2=1.Cl

Computed Properties

• Exact Mass: 346.07500
• Monoisotopic Mass: 346.0752019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• PSA: 60.27000
• LogP: 5.40760